Cas no 1214874-95-9 (1-(2-phenylethenesulfonyl)piperidine-2-carboxamide)

• Product Name: 1-(2-phenylethenesulfonyl)piperidine-2-carboxamide
• CAS No: 1214874-95-9
• MF: C₁₄H₁₈N₂O₃S
• MW: 294.369322299957
• CID: 5452306
• PubChem ID: 45794214
• Update Time: 2025-06-12

1-(2-phenylethenesulfonyl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1214874-95-9
• 1-(2-phenylethenesulfonyl)piperidine-2-carboxamide
• EN300-26584443
• Z45493323
• 1-[(2-Phenylethenyl)sulfonyl]-2-piperidinecarboxamide

• Inchi： 1S/C14H18N2O3S/c15-14(17)13-8-4-5-10-16(13)20(18,19)11-9-12-6-2-1-3-7-12/h1-3,6-7,9,11,13H,4-5,8,10H2,(H2,15,17)
• InChI Key： XCUZTVZIALMDGN-UHFFFAOYSA-N
• SMILES： N1(S(C=CC2=CC=CC=C2)(=O)=O)CCCCC1C(N)=O

Computed Properties

• Exact Mass: 294.10381361g/mol
• Monoisotopic Mass: 294.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 534.7±60.0 °C(Predicted)
• pka: 15.47±0.20(Predicted)

Additional information on 1-(2-phenylethenesulfonyl)piperidine-2-carboxamide

Research Brief on 1-(2-phenylethenesulfonyl)piperidine-2-carboxamide (CAS: 1214874-95-9): Recent Advances and Applications

1-(2-phenylethenesulfonyl)piperidine-2-carboxamide (CAS: 1214874-95-9) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for drug discovery, particularly in targeting protein-protein interactions (PPIs) and modulating enzymatic activity. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and emerging applications in drug development.

The compound's structure, featuring a piperidine-2-carboxamide core and a phenylethenesulfonyl moiety, has been shown to exhibit promising interactions with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of the NF-κB signaling pathway, which is implicated in inflammatory diseases and cancer. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding mechanism of 1-(2-phenylethenesulfonyl)piperidine-2-carboxamide to the p50 subunit of NF-κB, revealing a novel allosteric binding site that could be exploited for therapeutic intervention.

Further investigations have explored the compound's potential in neurodegenerative diseases. A preprint from BioRxiv (2024) reported that derivatives of 1-(2-phenylethenesulfonyl)piperidine-2-carboxamide exhibited neuroprotective effects in cellular models of Alzheimer's disease by reducing tau hyperphosphorylation and amyloid-β aggregation. The study employed high-throughput screening and structure-activity relationship (SAR) analysis to optimize the compound's potency and blood-brain barrier permeability, paving the way for further preclinical development.

In addition to its therapeutic potential, recent synthetic methodologies have focused on improving the scalability and yield of 1-(2-phenylethenesulfonyl)piperidine-2-carboxamide. A 2024 Organic Process Research & Development article described a novel one-pot synthesis route using palladium-catalyzed coupling reactions, which reduced the number of purification steps and improved overall efficiency. This advancement is critical for enabling large-scale production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1-(2-phenylethenesulfonyl)piperidine-2-carboxamide. Recent pharmacokinetic studies in rodent models have indicated moderate oral bioavailability and rapid clearance, necessitating further structural modifications to enhance its drug-like properties. Collaborative efforts between academic and industrial researchers are underway to address these limitations and advance the compound toward clinical trials.

In conclusion, 1-(2-phenylethenesulfonyl)piperidine-2-carboxamide (CAS: 1214874-95-9) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted applications—from inflammatory diseases to neurodegeneration—underscore its potential as a lead compound for future therapeutics. Continued research into its mechanisms of action, synthetic optimization, and preclinical evaluation will be essential to fully realize its therapeutic promise.